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Compound of Interest

Compound Name: Boc-Glu-OH

Cat. No.: B558323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of N-tert-Butoxycarbonyl-L-glutamic acid (Boc-Glu-OH) powder, a critical reagent in
solid-phase peptide synthesis (SPPS). The information presented herein is intended to support
researchers and professionals in the effective handling, characterization, and application of this
compound.

Physical Appearance

Boc-Glu-OH is typically supplied as a white to off-white or slightly yellow to beige crystalline
powder. Its physical state as a finely divided solid facilitates its handling and dissolution in
appropriate solvents for synthetic applications.

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of Boc-Glu-OH powder,
compiled from various supplier technical data sheets.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b558323?utm_src=pdf-interest
https://www.benchchem.com/product/b558323?utm_src=pdf-body
https://www.benchchem.com/product/b558323?utm_src=pdf-body
https://www.benchchem.com/product/b558323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C10H17NOe

Molecular Weight 247.25 g/mol

Melting Point Approximately 110-113 °C (with decomposition)

[0]2°/D between -12.5° and -15.5° (c=1in

Optical Rotation
methanol)

Purity (Assay) >98%

Soluble in polar organic solvents such as

Dimethylformamide (DMF), Dimethyl sulfoxide
Solubility (DMSO), methanol, acetone, chloroform,

dichloromethane, and ethyl acetate. It is also

soluble in water.

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below,
based on established standards.

Determination of Melting Range (Adapted from USP
<741>)

The melting range of Boc-Glu-OH can be determined using the capillary method.
Apparatus:

e Melting point apparatus with a heated bath and a calibrated thermometer or an automated
instrument.

o Capillary tubes (0.8-1.2 mm internal diameter).
Procedure:

o Sample Preparation: Gently pulverize a small amount of the Boc-Glu-OH powder. Introduce
the powder into a capillary tube to a height of approximately 3 mm.
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o Measurement: Place the capillary tube in the melting point apparatus. Heat the sample at a
rate of 1 °C/min.

o Data Recording: Record the temperature at which the first liquid phase appears (onset) and
the temperature at which the last solid particle disappears (clear point). The range between
these two temperatures is the melting range. Given that Boc-Glu-OH decomposes, the
temperature at which decomposition is observed should also be noted.

Determination of Specific Rotation (Adapted from USP
<781>)

The specific rotation of Boc-Glu-OH is a measure of its optical activity.
Apparatus:

o A calibrated polarimeter.

e A l-decimeter (dm) polarimeter cell.

e A sodium lamp (589 nm) or other specified light source.

Procedure:

¢ Solution Preparation: Accurately weigh approximately 1 g of Boc-Glu-OH powder and
dissolve it in methanol to make 100 mL of solution.

e Measurement:
o Calibrate the polarimeter with a methanol blank.

o Rinse the polarimeter cell with the prepared Boc-Glu-OH solution and then fill the cell,
ensuring no air bubbles are present.

o Place the cell in the polarimeter and measure the optical rotation at 20 °C.

o Calculation: The specific rotation [a] is calculated using the formula: [a] = (200 * a) / (1 * ¢)
where:
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o a is the observed rotation in degrees.
o |is the path length in decimeters (1 dm).

o c is the concentration in g/100 mL.

Determination of Solubility (Shake-Flask Method)

This method determines the equilibrium solubility of Boc-Glu-OH in a given solvent.

Procedure:

Sample Preparation: Add an excess amount of Boc-Glu-OH powder to a known volume of
the desired solvent (e.g., water, DMF) in a sealed flask.

» Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period
(typically 24-48 hours) to ensure equilibrium is reached.

» Phase Separation: Separate the undissolved solid from the saturated solution by
centrifugation followed by filtration through a fine-pore filter (e.g., 0.22 um).

e Quantification: Analyze the concentration of Boc-Glu-OH in the clear, saturated filtrate using
a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV detection. The resulting concentration represents the solubility of the compound in

that solvent at the specified temperature.

Role in Solid-Phase Peptide Synthesis (SPPS)

Boc-Glu-OH is a fundamental building block in Boc-chemistry-based solid-phase peptide
synthesis. The following diagram illustrates the logical workflow of incorporating a Boc-Glu-OH
residue into a growing peptide chain.
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Boc-Glu-OH in Solid-Phase Peptide Synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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